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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals resolve common
errors when running jobs on NVIDIA H100 GPUs.
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Performance Degradation

Question: My application is running slower than
expected on the H100 GPU. How can | troubleshoot and
iImprove its performance?

Answer:
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Performance degradation on H100 GPUs can stem from various factors, including thermal
throttling, inefficient workload distribution, and software bottlenecks.[1][2] A systematic
approach to identifying and resolving these issues is crucial for optimal performance.

e Monitor GPU Health and Performance Metrics: The first step is to gather data on the GPU's
operational state. Key metrics to monitor include GPU utilization, temperature, power
consumption, and memory usage.[1] You can use the NVIDIA System Management Interface
(nvidia-smi) command-line utility for real-time monitoring.[1][2]

o Experimental Protocol: Monitoring with nvidia-smi
1. Open a terminal or command prompt on the system with the H100 GPU.
2. To get a continuous, real-time update of GPU metrics, run the following command:
3. Pay close attention to the following fields in the nvidia-smi output:

= Fan Speed: Abnormal values may indicate cooling issues. [3] * Temp: Consistently
high temperatures can indicate cooling problems. [3] * Perf: Performance state (PO is
the maximum performance state).

» Pwr:Usage/Cap: Power usage versus capacity. Unusual power patterns can signal
hardware issues. [3] * Memory-Usage: Unexpected memory consumption may
indicate memory leaks. [3] * GPU-Util: GPU utilization. Mismatches between
utilization and expected workload can signal issues. [3]

o Check for Thermal Throttling: High GPU temperatures can cause the GPU to automatically
reduce its clock speeds to prevent damage, a phenomenon known as thermal throttling. [2]
[4]This can significantly degrade performance.

o Recommended Temperature Ranges:

Metric Recommended Range

| GPU Temperature | Keep below 85°C for optimal performance. Throttling may occur

above this temperature. |
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o Optimize Workload and Software: Inefficient code or outdated software libraries can lead to

performance bottlenecks.

o Profile your application: Use profiling tools like NVIDIA Nsight to identify bottlenecks in
your code. [2] * Update frameworks and libraries: Ensure you are using the latest versions
of your deep learning frameworks (e.g., TensorFlow, PyTorch) and CUDA libraries, as they
often include performance optimizations for the latest GPU architectures. [5] * Optimize
CUDA kernels: If you are developing custom CUDA kernels, ensure they are optimized for
the H100's Hopper architecture. [5]
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Caption: Troubleshooting workflow for H100 performance degradation.
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Memory Errors

Question: My job is failing with an "out of memory"
(OOM) error. How can | resolve this?

Answer:

"Out of memory" (OOM) errors are common when the GPU's memory is insufficient to hold the

data and models required for your job. [6][7]The H100 GPU has a large memory capacity, but
large-scale models and high-resolution data can still exceed its limits.

e Monitor Memory Usage: Use nvidia-smi to monitor the GPU's memory consumption in real-
time. [6]This will help you understand how much memory your application is using.

» Reduce Batch Size: A simple and often effective solution is to reduce the batch size in your
training script. This reduces the amount of data loaded into the GPU memory at once.

e Optimize Your Model:

o Model Parallelism: For very large models, consider using model parallelism techniques to
distribute the model across multiple GPUs.

o Gradient Accumulation: This technique allows you to simulate a larger batch size by
accumulating gradients over several smaller batches before updating the model weights.

o Use Mixed-Precision Training: Training in mixed precision (using both 16-bit and 32-bit
floating-point numbers) can significantly reduce memory usage and improve performance on
H100 GPUs.

If you suspect a memory leak (a gradual increase in memory usage over time without a
corresponding increase in workload), you can use the following protocol:

o Baseline Monitoring: Run your application with a fixed workload and monitor the memory

usage over a set period using nvidia-smi.

o Code Profiling: Use a memory profiler, such as the one included in NVIDIA Nsight, to trace

memory allocations and deallocations in your code.
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 |solate the Leak: Systematically comment out or disable parts of your code to identify the
section that is causing the memory leak.

Driver and Software Conflicts

Question: | am encountering driver installation failures
or my H100 GPU is not being recognized. What should I
do?

Answer:

Driver and software conflicts are a common source of issues with HL00 GPUs. [2][4]Ensuring

compatibility between the operating system, NVIDIA driver, and CUDA toolkit is crucial for
stable operation. [8]

Component Recommended Version for H100

R535 or later (R535 provides production-stable

NVIDIA Driver
performance) [9]
) 11.8 or later (12.2 recommended for optimal
CUDA Toolkit
performance) [9]
Check for compatibility with the specific NVIDIA
] driver version. Using unsupported kernel
Linux Kernel

versions can lead to performance issues or the
GPU not being recognized. [9]

» Verify Driver and CUDA Compatibility: Ensure that the installed NVIDIA driver and CUDA
toolkit versions are compatible with the H100 GPU and your operating system. [8]2. Clean
Installation of Drivers: If you are experiencing issues, it is recommended to perform a clean
installation of the NVIDIA drivers. This involves completely removing any existing drivers
before installing the new ones.

o Check for System Conflicts: Other hardware or software components may interfere with GPU
detection. [10]Disable any onboard graphics in the system's BIOS to avoid conflicts. [10]4.
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Review System Logs: Check system logs for any error messages related to the NVIDIA
driver. On Linux, you can use dmesg | grep -i nvidia to look for relevant messages.
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:
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Caption: Dependency hierarchy of software components for HL00 GPU operation.

Hardware and Power Issues

Question: My system is not detecting the H100 GPU, or
it is crashing under load. What could be the cause?

Answer:
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Hardware and power-related issues can manifest as the GPU not being detected by the system
or unexpected crashes during operation. [2][4]These problems often stem from improper
installation, insufficient power, or faulty hardware.

Verify Physical Installation:

o Ensure the H100 GPU is securely seated in the PCle slot. [2][11] * Check that all
necessary power cables are firmly connected to the GPU. [2][11]

e Check Power Supply:

o The H100 GPU has high power requirements (up to 700W). [12]Ensure that your power
supply unit (PSU) has sufficient capacity to power the entire system, including the GPU
under full load. [4][13] * Use high-quality power cables and avoid using adapters or
splitters that may not provide stable power.

« Inspect for Physical Damage: Carefully inspect the GPU for any signs of physical damage to
the card or the PCle connector.

o Test in Another System: If possible, test the H100 GPU in another compatible system to rule
out issues with the motherboard or other system components. [10]

Overheating Issues
Question: My H100 GPU is running at very high
temperatures. How can | prevent it from overheating?

Answer:

Overheating is a primary cause of performance degradation and can lead to hardware failure if
not addressed. [2][4][12]The H100 GPU generates a significant amount of heat, and proper
cooling is essential for its stable operation.

¢ Monitor Temperatures: Use nvidia-smi to continuously monitor the GPU's temperature.

e Ensure Proper Airflow:
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o Make sure the server or workstation has adequate airflow. [1] * Ensure that no cables or
other components are obstructing the fans on the GPU or the case fans.

o Regularly clean any dust buildup from the GPU's heatsink and fans, as this can
significantly impede cooling efficiency. [13]

o Check Ambient Temperature: The ambient temperature of the room or data center can affect
GPU temperatures. Ensure the environment is within the recommended operating
temperature range for your system.

e Consider Advanced Cooling Solutions: For high-density deployments or systems running
under continuous heavy load, consider using more advanced cooling solutions such as liquid
cooling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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